2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidin-6-amine

• IUPAC Name: 2-propan-2-ylpyrazolo[1,5-a]pyrimidin-6-amine
• InChI: InChI=1S/C9H12N4/c1-6(2)8-3-9-11-4-7(10)5-13(9)12-8/h3-6H,10H2,1-2H3
• InChI Key: GZHCABOUOCHBKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN2C=C(C=NC2=C1)N
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry. They have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds. A strategy has been designed that enables the formation of amines at position 6 by using 5-amino-6-(phenydiazenyl)pyrazolo[1,5-a]pyrimidines. This strategy delivers the 1,2-diamine system, which could be used to synthesize other fused rings.

Molecular Structure Analysis

The Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents, and develop processes that prevent or reduce waste production.

Mechanism of Action

The discussion highlights their anticancer potential and enzymatic inhibitory activity, which hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.

Future Directions

The current advances in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core. The significant photophysical properties of these compounds also open up potential applications in material science.